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Compound of Interest

Compound Name: Isomucronulatol 7-O-glucoside

Cat. No.: B15591029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,

experimental protocols, and biological activities of Isomucronulatol 7-O-glucoside, a

flavonoid glycoside with potential therapeutic applications.

Physical and Chemical Properties
Isomucronulatol 7-O-glucoside is a natural isoflavonoid found in the roots of Astragalus

membranaceus.[1][2][3] It presents as a white to off-white powder.[4]
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Property Value Source(s)

Molecular Formula C₂₃H₂₈O₁₀ [4]

Molecular Weight 464.46 g/mol [4]

Physical Description White to off-white solid powder [4]

Purity ≥98% (by HPLC) [3]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[3][5][6]

Predicted Boiling Point 641.5 ± 55.0 °C [4]

Predicted pKa 9.48 ± 0.45 [4]

Storage

Short term (weeks) at 0-4°C;

Long term (months) at -20°C

or -80°C. Protect from light.

[1][4]

Experimental Protocols
Isolation and Purification of Isomucronulatol 7-O-
glucoside from Astragalus membranaceus
The following protocol is a representative method for the isolation and purification of

Isomucronulatol 7-O-glucoside from the roots of Astragalus membranaceus.

Experimental Workflow:
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Caption: Workflow for the isolation of Isomucronulatol 7-O-glucoside.
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Methodology:

Extraction: The dried and powdered roots of Astragalus membranaceus are extracted with

70% aqueous ethanol using a reflux apparatus. The solvent is then removed under reduced

pressure to yield a crude extract.

Fractionation: The crude extract is subjected to column chromatography on a silica gel

stationary phase. A gradient elution is performed using a solvent system such as

dichloromethane-methanol-water to separate the components based on polarity. Fractions

are collected and monitored by thin-layer chromatography (TLC).

Purification: Fractions containing Isomucronulatol 7-O-glucoside are pooled and may

require further purification steps. These can include additional column chromatography on

different stationary phases (e.g., Sephadex LH-20) or preparative high-performance liquid

chromatography (HPLC) to obtain the pure compound.

Structural Characterization
The structure of the isolated Isomucronulatol 7-O-glucoside is confirmed using a

combination of spectroscopic techniques:

Electrospray Ionization Mass Spectrometry (ESI-MS): To determine the molecular weight of

the compound.

¹H-NMR (Proton Nuclear Magnetic Resonance): To determine the number and types of

protons and their connectivity in the molecule.

¹³C-NMR (Carbon-13 Nuclear Magnetic Resonance): To determine the number and types of

carbon atoms in the molecule.

The spectral data obtained are then compared with published values for Isomucronulatol 7-O-
glucoside to confirm its identity.

Biological Activity and Signaling Pathways
Isomucronulatol 7-O-glucoside has demonstrated significant anti-inflammatory and anti-

osteoarthritic properties. Its mechanism of action is primarily attributed to the inhibition of pro-
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inflammatory signaling pathways.

Anti-inflammatory and Anti-osteoarthritic Effects
In cellular models of osteoarthritis, Isomucronulatol 7-O-glucoside has been shown to

suppress the expression of key inflammatory and cartilage-degrading molecules, including:

Matrix Metalloproteinase-13 (MMP-13)

Cyclooxygenase-2 (COX-2)

Tumor Necrosis Factor-alpha (TNF-α)

Interleukin-1beta (IL-1β)

Inhibition of the NF-κB Signaling Pathway
The anti-inflammatory effects of Isomucronulatol 7-O-glucoside are largely mediated through

the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. In inflammatory

conditions, signaling molecules like TNF-α and IL-1β activate the IκB kinase (IKK) complex,

which then phosphorylates the inhibitory protein IκBα. This phosphorylation leads to the

degradation of IκBα and the subsequent release and translocation of the NF-κB (p65/p50)

dimer into the nucleus. Once in the nucleus, NF-κB binds to the promoter regions of target

genes, inducing the transcription of pro-inflammatory mediators. Isomucronulatol 7-O-
glucoside is thought to interfere with this cascade, leading to a reduction in the production of

inflammatory molecules.
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Caption: Proposed mechanism of Isomucronulatol 7-O-glucoside in inhibiting the NF-κB

pathway.

Some evidence also suggests a potential role of the PI3K/Akt signaling pathway in the

biological activities of compounds isolated from Astragalus membranaceus, which may

represent another avenue for the therapeutic effects of Isomucronulatol 7-O-glucoside.

Further research is warranted to fully elucidate its interactions with this pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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